Cas no 2652-62-2 (N,N,1-Trimethylhydrazine-1-carbothioamide)

N,N,1-Trimethylhydrazine-1-carbothioamide structure
2652-62-2 structure
Product Name:N,N,1-Trimethylhydrazine-1-carbothioamide
CAS No:2652-62-2
MF:C4H11N3S
MW:133.215238809586
CID:6625828
PubChem ID:13157232
Update Time:2024-11-07

N,N,1-Trimethylhydrazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • N,N,1-Trimethylhydrazinecarbothioamide
    • N,N,1-Trimethylhydrazine-1-carbothioamide
    • SCHEMBL10443252
    • 3-amino-1,1,3-trimethylthiourea
    • 2652-62-2
    • G69694
    • Inchi: 1S/C4H11N3S/c1-6(2)4(8)7(3)5/h5H2,1-3H3
    • InChI Key: KNCAVFLXUQLOBR-UHFFFAOYSA-N
    • SMILES: N(C(N(C)C)=S)(C)N

Computed Properties

  • Exact Mass: 133.06736854g/mol
  • Monoisotopic Mass: 133.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 91.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.131±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 63-64 °C
  • Boiling Point: 177.9±23.0 °C(Predicted)
  • pka: 2.19±0.37(Predicted)

N,N,1-Trimethylhydrazine-1-carbothioamide Related Literature

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd